Cas no 2248314-80-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,5-oxadiazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,5-oxadiazole-3-carboxylate
• CAS No: 2248314-80-7
• MF: C₁₁H₅N₃O₅
• MW: 259.174502134323
• CID: 6093860
• PubChem ID: 165725417
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,5-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248314-80-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,5-oxadiazole-3-carboxylate
• EN300-6513257

• Inchi： 1S/C11H5N3O5/c15-9-6-3-1-2-4-7(6)10(16)14(9)18-11(17)8-5-12-19-13-8/h1-5H
• InChI Key： PTXFDVXSAHLFKF-UHFFFAOYSA-N
• SMILES： O(C(C1C=NON=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 259.02292027g/mol
• Monoisotopic Mass: 259.02292027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,5-oxadiazole-3-carboxylate

Compound CAS No 2248314-80-7: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,5-Oxadiazole-3-carboxylate

The compound with CAS No 2248314-80-7, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,5-oxadiazole-3-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structural features, which include a 1,3-dioxo group and a 1H-isoindol moiety fused with a 1,2,5-Oxadiazole ring system. The presence of these functional groups makes it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers and high-performance composites. The oxadiazole ring system within the molecule is particularly valuable due to its ability to enhance thermal stability and mechanical properties in polymer matrices. This has led to its consideration in applications ranging from aerospace components to high-end electronic devices.

In addition to its material science applications, this compound has also been investigated for its potential in drug delivery systems. The dioxo group within the structure has been shown to facilitate controlled drug release mechanisms, making it a promising candidate for targeted therapy applications. Recent experiments have demonstrated that this compound can serve as a biocompatible carrier for therapeutic agents, enhancing both the efficacy and safety of drug delivery.

The synthesis of CAS No 2248314-80-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindole core through cyclization reactions and the subsequent incorporation of the oxadiazole moiety via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Initial findings suggest that it exhibits low toxicity and rapid degradation under natural conditions, making it a sustainable choice for various industrial applications. This aligns with current global trends toward green chemistry and environmentally responsible manufacturing processes.

In conclusion, CAS No 2248314-80-7, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,2,5-Oxadiazole, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern research and development efforts. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future advancements in science and technology.